3-[(2-Chloro-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester

Specification

• Molecular Formula: C16H21ClN2O3
• Molecular Weight: 324.80 g/mol
• IUPAC Name: benzyl 3-[[(2-chloroacetyl)amino]methyl]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C16H21ClN2O3/c17-9-15(20)18-10-14-7-4-8-19(11-14)16(21)22-12-13-5-2-1-3-6-13/h1-3,5-6,14H,4,7-12H2,(H,18,20)
• Standard InChI Key: ZSRUDNMIUJVEIQ-UHFFFAOYSA-N
• SMILES: C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)CNC(=O)CCl
• Canonical SMILES: C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)CNC(=O)CCl

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s structure consists of a piperidine ring substituted at the 3-position with a methyl group bearing a chloroacetamido moiety ($-\text{NHCOCH}_2\text{Cl}$) and a benzyl ester ($-\text{COOCH}_2\text{C}_6\text{H}_5$) at the 1-position. The piperidine ring adopts a chair conformation, while the benzyl ester and chloroacetamido groups introduce steric and electronic effects that influence reactivity.

Key structural attributes:

• Piperidine core: A six-membered saturated nitrogen heterocycle.

• Chloroacetamido-methyl group: Provides electrophilic character for nucleophilic substitution reactions.

• Benzyl ester: Enhances lipophilicity and serves as a protecting group for carboxylic acids.

The SMILES notation ($\text{C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)CNC(=O)CCl}$) and InChIKey ($\text{BRKKDMWXMVTTFU-UHFFFAOYSA-N}$) further clarify its connectivity.

Synthesis and Characterization

Synthetic Pathways

The synthesis typically proceeds through sequential functionalization of the piperidine ring:

• Piperidine functionalization: Introduction of the methylamine group at the 3-position via reductive amination or alkylation.

• Chloroacetylation: Reaction of the primary amine with chloroacetyl chloride in the presence of a base (e.g., triethylamine).

• Benzyl ester formation: Protection of the carboxylic acid using benzyl bromide under basic conditions.

A representative route is illustrated below:

$$\text{Piperidine-3-methylamine} \xrightarrow{\text{ClCH}_2\text{COCl}} \text{3-[(Chloroacetylamino)-methyl]piperidine} \xrightarrow{\text{BnBr, Base}} \text{Target Compound}$$

Analytical Characterization

• NMR spectroscopy: $^1\text{H}$-NMR reveals signals for the piperidine ring (δ 1.4–2.8 ppm), benzyl group (δ 5.1 ppm for $-\text{OCH}_2\text{C}_6\text{H}_5$), and chloroacetamido methyl (δ 3.7 ppm).

• Mass spectrometry: ESI-MS shows a molecular ion peak at m/z 325.1 ($[\text{M}+\text{H}]^+$).

• IR spectroscopy: Stretching vibrations for amide ($\nu_{\text{C=O}}$ 1650 cm$^{-1}$) and ester ($\nu_{\text{C=O}}$ 1720 cm$^{-1}$) groups confirm functional groups.

Physicochemical Properties

Property	Value	Method/Source
Molecular weight	325 g/mol	Calculated
Boiling point	516.6 ± 35.0°C (760 mmHg)	Estimated
Density	1.2 ± 0.1 g/cm$^3$	Experimental
LogP (lipophilicity)	2.1 (predicted)	ChemAxon
Solubility	Low in water; soluble in DMSO	Empirical data

The compound’s low aqueous solubility and moderate lipophilicity suggest utility in lipid-based drug formulations. Its vapor pressure (0.0 ± 1.3 mmHg at 25°C) indicates low volatility.

Applications in Medicinal Chemistry

Role as a Synthetic Intermediate

This compound serves as a precursor in the synthesis of:

• NMDA receptor antagonists: Piperidine derivatives are explored for neuroprotective effects.

• Interleukin-4 inhibitors: Structural analogs show activity in modulating immune responses.

• Anticancer agents: Chloroacetamido groups enable alkylation of biological nucleophiles (e.g., DNA).

Comparative Analysis with Related Compounds

Compound	Key Differences	Applications
3-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	Methylation of the amide nitrogen	Enhanced metabolic stability
tert-Butyl 2-((2-chloroacetamido)methyl)piperidine-1-carboxylate	tert-Butyl ester instead of benzyl	Improved solubility
3-(4-Pyridinylamino)-1H-indole-2-carboxylic acid ethyl ester	Indole core vs. piperidine	IL-4 inhibition